Cas no 1213977-40-2 (Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-)

• Product Name: Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-
• CAS No: 1213977-40-2
• MF: C₈H₆ClF₄N
• MW: 227.58655500412
• CID: 6201502
• Update Time: 2025-10-17

Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-
• (S)-1-(3-Chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C8H6ClF4N/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
• InChI Key： FZLMOZGFLLCWDK-ZETCQYMHSA-N
• SMILES： C1([C@@H](C(F)(F)F)N)=CC=CC(Cl)=C1F

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 226.6±40.0 °C(Predicted)
• pka: 5.44±0.10(Predicted)

Additional information on Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-

Comprehensive Analysis of Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- (CAS No. 1213977-40-2)

The compound Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- (CAS No. 1213977-40-2) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and halogen substitutions, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing innovative drug candidates and sustainable agrochemicals.

One of the key reasons for the growing attention on CAS No. 1213977-40-2 is its relevance to precision medicine and targeted therapies. The (αS)-configuration of this compound ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. Recent studies highlight its utility in modulating specific biological pathways, making it a promising candidate for treating metabolic disorders and neurological conditions. This aligns with the current trend of personalized healthcare, where tailored molecular solutions are in high demand.

From a synthetic chemistry perspective, 3-chloro-2-fluoro-α-(trifluoromethyl)-benzenemethanamine offers versatility in catalysis and asymmetric synthesis. The presence of both chloro and fluoro substituents enhances its reactivity, enabling efficient cross-coupling reactions. Moreover, the trifluoromethyl group contributes to improved metabolic stability in derived compounds—a property highly sought after in modern drug design. These attributes address common search queries like "chiral amine applications" and "fluorinated building blocks in drug discovery," reflecting its practical importance.

Environmental sustainability is another hotspot tied to this compound. The agrochemical industry is exploring halogenated amines like Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- for developing low-residue pesticides. Its structural motifs align with the shift toward green chemistry, reducing ecological footprints while maintaining efficacy. This resonates with frequently searched terms such as "eco-friendly agrochemical intermediates" and "sustainable fluorochemicals," underscoring its dual industrial and environmental value.

In analytical chemistry, CAS No. 1213977-40-2 poses interesting challenges and opportunities. Advanced techniques like HPLC and chiral chromatography are essential for characterizing its purity and stereochemistry. Researchers often inquire about "methods for chiral amine separation" or "analytical protocols for fluorinated compounds," highlighting the need for robust quality control in its applications. These aspects are critical for ensuring reproducibility in both academic and industrial settings.

Looking ahead, the demand for enantiomerically pure intermediates such as (αS)-3-chloro-2-fluoro-α-(trifluoromethyl)-benzenemethanamine is expected to rise. Innovations in continuous flow chemistry and biocatalysis could further streamline its production, addressing scalability concerns. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical solutions.